Cas no 1060189-08-3 (2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide)

• Product Name: 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
• CAS No: 1060189-08-3
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 6469530
• PubChem ID: 25885216
• Update Time: 2025-07-14

2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide
• 2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-(furan-2-ylmethyl)acetamide
• 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(furan-2-ylmethyl)acetamide
• F5228-1314
• 1060189-08-3
• AKOS024501465

• Inchi： 1S/C19H19N3O4/c1-2-25-15-7-5-14(6-8-15)17-10-19(24)22(13-21-17)12-18(23)20-11-16-4-3-9-26-16/h3-10,13H,2,11-12H2,1H3,(H,20,23)
• InChI Key： BSKPLRJUXARRJO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CN1C=NC(=CC1=O)C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(furan-2-yl)methyl]acetamide

2-[4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]-N-[(Furan-2-Yl)Methyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 1060189-08-3, known as 2-[4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]-N-[(Furan-2-Yl)Methyl]Acetamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex structure that combines elements of pyrimidine derivatives and furan-containing compounds, making it a subject of interest for researchers exploring novel therapeutic agents. Recent studies have highlighted its potential in various biological systems, particularly in the context of enzyme inhibition and cellular signaling pathways.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The core structure of the molecule is built around a pyrimidine ring system, which is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The presence of the 4-Ethoxyphenyl group introduces additional electronic and steric effects, which can modulate the compound's bioactivity. Similarly, the furan moiety contributes to the molecule's unique electronic properties and enhances its ability to engage in hydrogen bonding interactions.

Recent research has focused on understanding the pharmacokinetic properties of 2-[4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]-N-[(Furan-2-Yl)Methyl]Acetamide. Studies have shown that this compound exhibits favorable solubility and permeability profiles, which are critical for its potential use as an orally administered drug. Additionally, preliminary in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in the treatment of chronic inflammatory diseases.

The structural complexity of this compound also makes it a valuable tool for studying molecular recognition and binding affinities. Computational modeling studies have provided insights into how the pyrimidine and furan groups contribute to the molecule's binding interactions with target proteins. These findings have been instrumental in guiding further optimization efforts aimed at enhancing the compound's potency and selectivity.

Another area of active research is the exploration of this compound's effects on cellular signaling pathways. Recent experiments have revealed that 2-[4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]-N-[(Furan-2-Yl)Methyl]Acetamide can modulate the activity of kinases involved in cell proliferation and apoptosis. This discovery has opened new avenues for investigating its potential role in anticancer therapies.

In terms of application, this compound has shown promise as a lead molecule for drug development programs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key neuronal receptors has been validated in preclinical models. Furthermore, ongoing studies are exploring its potential as a modulator of neurotransmitter systems, which could have implications for treating conditions such as Alzheimer's disease and Parkinson's disease.

The development of efficient synthetic routes for CAS No. 1060189-08-3 has also been a focus of recent research efforts. Chemists have developed scalable methods that incorporate green chemistry principles, reducing waste and improving sustainability. These advancements have made it feasible to produce larger quantities of the compound for preclinical testing and early-stage clinical trials.

Looking ahead, the continued investigation of 2-[4-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]-N-[(Furan-2-Yl)Methyl]Acetamide holds great promise for advancing our understanding of complex biological systems and developing innovative therapeutic interventions. Its unique chemical structure and diverse biological activities make it a valuable asset in the ongoing quest for novel drugs with improved efficacy and safety profiles.